The surface-to-volume ratio: a key parameter in the thermoelectric transport of topological insulator Bi2Se3 nanowires†
Nanoscale Pub Date: 2016-06-20 DOI: 10.1039/C6NR01716A
Abstract
We systematically investigated the role of topological surface states on thermoelectric transport by varying the surface-to-volume ratio (s/v) of Bi2Se3 nanowires. The thermoelectric coefficients of Bi2Se3 nanowires were significantly influenced by the topological surface states with increasing the s/v. The Seebeck coefficient of Bi2Se3 nanowires decreased with increasing the s/v, while the electrical conductivity increased with increasing the s/v. This implies that the influence of metallic surface states become dominant in thermoelectric transport in thin nanowires, and the s/v is a key parameter which determines the total thermoelectric properties. Our measurements were corroborated by using a two-channel Boltzmann transport model.
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Journal Nameļ¼Nanoscale
Research Products
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CAS no.: 14132-51-5
